4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate

• IUPAC Name: [4-chloro-2-(2,5-dioxopyrrolidin-1-yl)phenyl] furan-2-carboxylate
• InChI: InChI=1S/C15H10ClNO5/c16-9-3-4-11(22-15(20)12-2-1-7-21-12)10(8-9)17-13(18)5-6-14(17)19/h1-4,7-8H,5-6H2
• InChI Key: SMNNXQHUQDZNHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=C(C=CC(=C2)Cl)OC(=O)C3=CC=CO3
• Molecular Formula: C15H10ClNO5
• Molecular Weight: 319.69 g/mol

Description

4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of pyrrolidine and furoate, which are two important chemical groups in medicinal chemistry. In

Mechanism of Action

The mechanism of action of 4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid mediators that play a key role in inflammation, pain, and fever. By inhibiting COX enzymes, this compound reduces the production of prostaglandins, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α) in the blood and tissues. It has also been shown to inhibit the activation of nuclear factor-κB (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes. In addition, this compound has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in the tissues, indicating its antioxidant properties.

Advantages and Limitations for Lab Experiments

4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate has several advantages for lab experiments. It is a stable and non-toxic compound that can be easily synthesized and purified. It has also been extensively studied, and its pharmacological properties are well characterized. However, there are also some limitations to its use in lab experiments. For example, it has a low solubility in water, which can make it difficult to administer in vivo. In addition, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of 4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate. One direction is to further investigate its mechanism of action, particularly its effects on other biological pathways beyond COX inhibition. Another direction is to explore its potential as a therapeutic agent for various diseases, including inflammatory disorders, cancer, and neurodegenerative diseases. In addition, the development of new analogs of this compound with improved pharmacological properties could lead to the discovery of new drugs with therapeutic potential.

Synthesis Methods

The synthesis method of 4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate involves the reaction between 4-chloro-2-nitrophenyl furoate and pyrrolidine-2,5-dione in the presence of a reducing agent. The reaction is carried out in an organic solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography. The yield of the reaction is generally high, and the purity of the product is excellent.

Scientific Research Applications

4-chloro-2-(2,5-dioxo-1-pyrrolidinyl)phenyl 2-furoate has been used in various scientific research studies, including drug discovery, pharmacology, and toxicology. This compound has been shown to have potent anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been used as a reference standard in the development of new drugs targeting the same biological pathways.